Cas no 4427-76-3 (sym-homospermidine)

sym-homospermidine structure
sym-homospermidine structure
Product Name:sym-homospermidine
CAS No:4427-76-3
MF:C8H21N3
MW:159.272441625595
CID:929399
PubChem ID:368
Update Time:2025-09-26

sym-homospermidine Chemical and Physical Properties

Names and Identifiers

    • sym-homospermidine
    • 1,4-Butanediamine, N-(4-aminobutyl)-
    • 1,6,11-triazaundecane
    • N-(4-AMINOBUTYL)-1,4-BUTANEDIAMINE
    • N1-(4-aminobutyl)butane-1,4-diamine
    • N-(4-Aminobutyl)-1,4-butanediamine, 9CI
    • 1,9-diamino-5-azanonane
    • Homospermidine
    • SCHEMBL138047
    • AKOS015855215
    • EN300-7434636
    • 4427-76-3
    • N-(4-aminobutyl)butane-1,4-diamine
    • C06366
    • n-(4-aminobutyl)-1,4-diaminobutane
    • Q3882311
    • bis(4-aminobutyl)amine
    • 4,4'-IMINOBIS(BUTYLAMINE)
    • N'-(4-aminobutyl)butane-1,4-diamine
    • DTXSID00196098
    • CHEBI:16554
    • 0IJ25X1H4R
    • 1,4-BUTANEDIAMINE, N1-(4-AMINOBUTYL)-
    • sym-Homospermidine-d4 Trihydrochloride
    • BDBM50032505
    • 4,4'-Diaminodibutylamine
    • FT-0669237
    • CHEMBL36119
    • UNII-0IJ25X1H4R
    • DIBUTYLAMINE, 4,4'-DIAMINO-
    • G66120
    • Inchi: 1S/C8H21N3/c9-5-1-3-7-11-8-4-2-6-10/h11H,1-10H2
    • InChI Key: UODZHRGDSPLRMD-UHFFFAOYSA-N
    • SMILES: N(CCCCN)CCCCN

Computed Properties

  • Exact Mass: 159.17373
  • Monoisotopic Mass: 159.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 58.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 64.1A^2

Experimental Properties

  • Density: 0.901
  • Melting Point: 16-17 °C
  • Boiling Point: 259.1°C at 760 mmHg
  • Flash Point: 127.3°C
  • Refractive Index: 1.475
  • PSA: 64.07

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